Cas no 2490404-46-9 (1-But-2-ynyl-4-hydroxypyridin-2-one)

• Product Name: 1-But-2-ynyl-4-hydroxypyridin-2-one
• CAS No: 2490404-46-9
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5811072
• PubChem ID: 155821913
• Update Time: 2025-05-27

1-But-2-ynyl-4-hydroxypyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-7441494
• 1-But-2-ynyl-4-hydroxypyridin-2-one
• 2490404-46-9
• 1-(but-2-yn-1-yl)-4-hydroxy-1,2-dihydropyridin-2-one
• 1-(But-2-yn-1-yl)-4-hydroxypyridin-2(1H)-one
• MFCD32853094

• Inchi： 1S/C9H9NO2/c1-2-3-5-10-6-4-8(11)7-9(10)12/h4,6-7,11H,5H2,1H3
• InChI Key： PMHFRPURHXBOSW-UHFFFAOYSA-N
• SMILES： OC1C=CN(C(C=1)=O)CC#CC

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-But-2-ynyl-4-hydroxypyridin-2-one

Introduction to 1-But-2-ynyl-4-hydroxypyridin-2-one (CAS No. 2490404-46-9)

1-But-2-ynyl-4-hydroxypyridin-2-one, with the CAS number 2490404-46-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridinones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and metal-chelating properties. The unique structure of 1-But-2-ynyl-4-hydroxypyridin-2-one makes it a promising candidate for various therapeutic applications.

The molecular structure of 1-But-2-ynyl-4-hydroxypyridin-2-one consists of a pyridinone ring substituted with a butynyl group at the 1-position and a hydroxyl group at the 4-position. The presence of the butynyl group introduces a triple bond, which can participate in various chemical reactions and interactions, potentially enhancing the compound's bioactivity. The hydroxyl group at the 4-position further contributes to the compound's ability to form hydrogen bonds, which can be crucial for its binding to biological targets.

Recent studies have highlighted the potential of 1-But-2-ynyl-4-hydroxypyridin-2-one in several therapeutic areas. One notable application is its use as an iron chelator. Iron chelation is a critical process in managing conditions such as iron overload disorders and neurodegenerative diseases. The ability of 1-But-2-ynyl-4-hydroxypyridin-2-one to effectively bind and remove excess iron from biological systems has been demonstrated in both in vitro and in vivo models. This property makes it a valuable candidate for developing new treatments for iron-related disorders.

In addition to its iron-chelating properties, 1-But-2-ynyl-4-hydroxypyridin-2-one has shown promising anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating inflammatory responses. These findings suggest that 1-But-2-ynyl-4-hydroxypyridin-2-one could be developed into an effective anti-inflammatory agent.

The antioxidant properties of 1-But-2-ynyl-4-hydroxypyridin-2-one have also been extensively studied. Oxidative stress, caused by an imbalance between reactive oxygen species (ROS) and antioxidants, is implicated in various pathological conditions. This compound has been shown to scavenge free radicals and protect cells from oxidative damage. Its potential as an antioxidant makes it a promising candidate for preventing or treating oxidative stress-related diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic profile of 1-But-2-ylnylpyridine-based compounds is another area of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for their development as therapeutic agents. Preliminary studies suggest that 1-butynylpyridine-based compounds have favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make them suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-butynylpyridine-based compounds in human subjects. Early results from phase I trials have shown that these compounds are well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide more detailed information on their therapeutic potential in specific disease conditions.

In conclusion, 1-butynylpyridine-based compounds, particularly 1-butynylpyridine-based pyridinones like 1-butynylpyridine-based pyridinones like 1-butynylpyridine, represent a promising class of molecules with diverse biological activities. Their potential applications in iron chelation, anti-inflammatory therapy, and antioxidant protection make them valuable candidates for further research and development in the pharmaceutical industry.